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Compound of Interest

Compound Name: Sulfamethoxazole N4-glucoside

Cat. No.: B127929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical characterization of
sulfamethoxazole N4-glucoside, a significant metabolite of the widely used antibiotic
sulfamethoxazole. The document outlines key methodologies for Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS) analysis, offering a foundational resource for its
identification and quantification in various matrices. While specific experimental data for
sulfamethoxazole N4-glucoside is not extensively published, this guide leverages data from
closely related sulfonamide glucosides and the parent compound to provide a robust
framework for its characterization.

Physicochemical Properties

Sulfamethoxazole N4-glucoside is formed through the enzymatic conjugation of a glucose
molecule to the N4-amino group of sulfamethoxazole.

Property Value
Molecular Formula C16H21N30sS
Molecular Weight 415.42 g/mol [1]
CAS Number 119691-75-7[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of sulfamethoxazole N4-
glucoside. While specific spectral data for this metabolite is not readily available in the
literature, the expected chemical shifts can be predicted based on the analysis of
sulfamethoxazole and other sulfonamide glucosides.[2][3]

Predicted *H NMR Spectral Data

The proton NMR spectrum is expected to show characteristic signals for both the
sulfamethoxazole and the glucose moieties.

. Predicted Chemical o
Proton Assignment . Multiplicity Notes
Shift (ppm)

Sulfamethoxazole

Moiety

Aromatic Protons Protons ortho to the
75-78 d

(AA'BB' system) sulfonyl group.

Aromatic Protons Protons ortho to the
6.6 -6.9 d .

(AA'BB' system) amino group.

Isoxazole Proton ~6.1 S

Isoxazole Methyl

~2.3 S

Protons

Glucose Moiety
The coupling constant

) will indicate the

Anomeric Proton (H- .

1 45-55 d anomeric
configuration (B-
anomer expected).

Glucosyl Protons (H-2' Complex overlapping

3.2-40 m .
to H-6") signals.
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Predicted **C NMR Spectral Data

The carbon NMR spectrum will provide further confirmation of the structure.

. Predicted Chemical Shift
Carbon Assignment Notes

(ppm)

Sulfamethoxazole Moiety

C-q (ipso-C attached to S) 150 - 155
C-q (ipso-C attached to N) 140 - 145
Aromatic CH 125-130
Aromatic CH 110 - 115
Isoxazole C-q 165 -170
Isoxazole CH 95 - 100
Isoxazole C-q 155 - 160
Isoxazole CHs 10-15

Glucose Moiety

Anomeric Carbon (C-1") 85-95

Glucosyl Carbons (C-2'to C-5") 65 - 80

Glucosyl Carbon (C-6") ~60

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight and elucidating the
fragmentation pattern of sulfamethoxazole N4-glucoside. The fragmentation is predicted to
be dominated by the cleavage of the glycosidic bond.[1][4]

Predicted Mass Spectrometry Data
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Parameter Predicted Value
Precursor lon [M+H]* m/z 416.1

Major Fragment lon m/z 254.1

Neutral Loss 162.0 (CeH100s5)

The primary fragmentation pathway involves the neutral loss of the glucose moiety (162 Da),
resulting in the protonated sulfamethoxazole aglycone at m/z 254.1.[5] Further fragmentation of
the m/z 254.1 ion would follow the established pattern for sulfamethoxazole.[1][4]
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[CeHaN202S]*
- CsHaNO m/z 172.0
Sulfamethoxazole N4-Glucoside - ROEA Sulfamethoxazole Aglycone
[M+H]* 2 [M+H-CéH100s]*
m/z 416.1 m/z 254.1 - CsHsN20
[CeHsNO2S]* -S02 [CeHeN]*
m/z 156.0 - m/z 92.0
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Synthesis
Sulfamethoxazole Acetobromo-a-D-glucose Silver(l) Oxide (Promoter) Anh(y:goulsaagl)vent
oenig orr Reactio
ROO empera e, Da

Protected N4-Glucoside

Deprotection
Y

Sodium Methoxide
in Methanol

\

Crude Sulfamethoxazole N4-Glucoside

Purification
\4

Preparative RP-HPLC

Pure Sulfamethoxazole N4-Glucoside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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